N-(3-Aminophenyl)-1-phenylmethanesulfonamide

• IUPAC Name: N-(3-aminophenyl)-1-phenylmethanesulfonamide
• InChI: InChI=1S/C13H14N2O2S/c14-12-7-4-8-13(9-12)15-18(16,17)10-11-5-2-1-3-6-11/h1-9,15H,10,14H2
• InChI Key: LSWLLNWTTQBNJV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CS(=O)(=O)NC2=CC=CC(=C2)N
• Molecular Formula: C13H14N2O2S
• Molecular Weight: 262.33 g/mol

Description

“N-(3-Aminophenyl)-1-phenylmethanesulfonamide” is a chemical compound used for research and development.

Molecular Structure Analysis

The molecular structure of “N-(3-Aminophenyl)-1-phenylmethanesulfonamide” is represented by the formula C7H10N2O2S.

Chemical Reactions Analysis

In the collision-induced dissociation tandem mass spectrometry experiments of protonated N-(3-aminophenyl)benzamide, a rearrangement product ion was observed through nitrogen-oxygen (N–O) exchange.

Physical And Chemical Properties Analysis

“N-(3-Aminophenyl)-1-phenylmethanesulfonamide” has a molecular weight of 186.23 g/mol. More detailed physical and chemical properties were not found in the retrieved data.

Scientific Research Applications

Mass Spectrometry and Ion Chemistry

• Fragmentation Studies : APMS has been investigated using collision-induced dissociation tandem mass spectrometry. An interesting rearrangement product ion, resulting from nitrogen-oxygen (N–O) exchange, was observed. Theoretical calculations suggest that an ion-neutral complex involving a water molecule and a nitrilium ion leads to this rearrangement. .
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Biosensors and Analytical Chemistry

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Safety and Hazards

The safety data sheet for “N-(3-Aminophenyl)-1-phenylmethanesulfonamide” indicates that it may cause skin irritation, serious eye irritation, and respiratory irritation.

Future Directions

A new synthetic protocol for the preparation of N-arylamides has been developed via the hypervalent iodine-mediated aza-Hofmann-type rearrangement of amidines. This could potentially be applied to the synthesis of “N-(3-Aminophenyl)-1-phenylmethanesulfonamide” in the future.

Synthesis routes and methods

Procedure details

To a stirred solution of phenylenediamine (6.93 g, 64.08 mmol) in CH3CN was added pyridine (6.05 g, 76.89 mmol). After stirring at room temperature for 10 minutes it was cooled to ˜10° C. and added phenylmethylsulfonyl chloride (6 g, 32.04 mmol). Reaction was further stirred for 14 hours at ambient temperature. Reaction was quenched with aqueous NaHCO3 (saturated) and stirred for 30 minutes. Solid was filtered, and dried under high vacuum to obtain crude N-(3-aminophenyl)-1-phenylmethanesulfonamide 26 (3.1 g, 19% yield). MS (ES) m/z 263 (M+H+).